Butyl formate

Specification

• Description: Absolute rate coefficient for the reaction of Cl atom with butyl formate has been measured by laser photolysis-resonance fluorescence technique.; Butyl formate is an aliphatic ester that can be used as a food flavoring agent.; Butyl formate, also known as butyl methanoate or fema 2916, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Butyl formate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Butyl formate has been primarily detected in feces. Within the cell, butyl formate is primarily located in the cytoplasm. Butyl formate can be biosynthesized from butan-1-ol. Butyl formate is a brandy, fruity, and plum tasting compound that can be found in blackcurrant and pineapple. This makes butyl formate a potential biomarker for the consumption of these food products.; Butyl formate is a formate ester resulting from the formal condensation of formic acid with the hydroxy group of butan-1-ol. Found in apples, strawberries, sherry and Pamesan cheese, it has a fruity, plum-like odour and taste. It has a role as a polar aprotic solvent, a flavouring agent and a fragrance. It derives from a butan-1-ol.; N-butyl formate appears as a clear colorless liquid. Flash point 64°F. Less dense than water. Vapors heavier than air.
• CAS No.: 592-84-7
• Molecular Formula: C5H10O2; HCOO(CH2)3CH3; C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: butyl formate
• Standard InChI: InChI=1S/C5H10O2/c1-2-3-4-7-5-6/h5H,2-4H2,1H3
• Standard InChI Key: NMJJFJNHVMGPGM-UHFFFAOYSA-N
• SMILES: CCCCOC=O
• Canonical SMILES: CCCCOC=O
• Boiling Point: 224.6 °F at 760 mm Hg (USCG, 1999); 106.1 °C; 106 °C
• Flash Point: 64 °F (USCG, 1999); 18 °C c.c.
• Melting Point: -130 °F (USCG, 1999); -91.5 °C; Mp -91.5 °; -91.5°C; -90 °C